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Compound of Interest

Compound Name: Alfuzosin-d6

Cat. No.: B15617626 Get Quote

An In-depth Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety information and handling precautions for

Alfuzosin-d6, a deuterated analog of Alfuzosin. The data herein is primarily based on the

safety information for Alfuzosin Hydrochloride, which is considered a suitable surrogate for its

deuterated form due to their chemical and biological similarities. This document is intended to

equip laboratory personnel with the necessary knowledge to handle this compound safely.

Hazard Identification and Classification
Alfuzosin is classified as harmful if swallowed.[1][2] It can also cause damage to the

cardiovascular system.[3]

Table 1: GHS Hazard Classification

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4
H302: Harmful if swallowed.[1]

[2]

Specific Target Organ Toxicity,

Single Exposure
1

Causes damage to organs

(cardiovascular system).[3]

Signal Word: Warning[1][2]
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Hazard Pictogram:

alt text

Toxicological Data
The primary route of acute toxicity is ingestion.

Table 2: Acute Toxicity Data for Alfuzosin Hydrochloride

Route of Administration Species LD50

Intravenous Mouse 235 mg/kg[1]

Intravenous Rat 146 mg/kg[1]

Experimental Protocol: Acute Intravenous Toxicity Study
(General Methodology)
Acute toxicity studies, such as those for determining the LD50 values cited, are generally

conducted in accordance with established guidelines from organizations like the Organisation

for Economic Co-operation and Development (OECD). A typical protocol involves the following

steps:

Animal Selection: Healthy, young adult rodents (e.g., mice or rats) of a specific strain are

selected and acclimatized to the laboratory environment.

Dose Preparation: The test substance, Alfuzosin Hydrochloride, is dissolved or suspended in

a suitable vehicle (e.g., sterile saline). A range of dose levels are prepared.

Administration: The substance is administered as a single intravenous injection to different

groups of animals. A control group receives only the vehicle.

Observation: The animals are observed for a set period (typically 14 days) for signs of

toxicity and mortality. Observations include changes in skin, fur, eyes, and behavior. Body

weight is also monitored.
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Data Analysis: The mortality data is statistically analyzed to determine the LD50, the dose at

which 50% of the animals are expected to die.

Pathology: A gross necropsy is performed on all animals at the end of the study to identify

any target organs of toxicity.

Handling and Storage Precautions
Proper handling and storage are crucial to minimize exposure and maintain the integrity of

Alfuzosin-d6.

Handling:

Do not eat, drink, or smoke when using this product.[1][2]

Wash hands thoroughly after handling.[1][2]

Avoid breathing dust, fume, gas, mist, vapors, or spray.[2][3]

Avoid contact with eyes, skin, and clothing.[4]

Use in a well-ventilated area.[5]

Storage:

Store in a cool, dry place in a tightly closed receptacle.[1][4]

Store locked up.[3]

Keep away from heat and direct sunlight.[4]

Store away from strong oxidizing agents.[1]

Personal Protective Equipment (PPE)
The following personal protective equipment is recommended when handling Alfuzosin-d6,

particularly in powder form.

Table 3: Recommended Personal Protective Equipment
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Body Part Protection Specification

Respiratory Respirator or dust mask NIOSH approved.[4]

Hands Protective gloves
Impermeable and resistant to

the product.[5]

Eyes Safety goggles With side-shields.[5]

Skin and Body Impervious clothing To prevent skin contact.[5]

Logical Workflow for PPE Selection
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Assess Potential Exposure to Alfuzosin-d6

Is the material in powder form?

Is the material in solution?

No

Wear NIOSH approved respirator
or dust mask

Yes

Wear impermeable gloves

Yes

Proceed with Handling

No (Consult Supervisor) Wear safety goggles with side-shields

Wear impervious clothing/lab coat

Click to download full resolution via product page

Caption: PPE selection workflow for handling Alfuzosin-d6.

First Aid Measures
In case of exposure, follow these first aid measures and seek medical attention.

Table 4: First Aid Procedures for Alfuzosin-d6 Exposure
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Exposure Route First Aid Measures

Ingestion

Rinse mouth. Do NOT induce vomiting. Call a

POISON CENTER or doctor if you feel unwell.

[1]

Inhalation
Move the person to fresh air. Consult a doctor in

case of complaints.[1][2]

Skin Contact

Immediately wash with water and soap and

rinse thoroughly. Get medical attention if

irritation persists.[1][3]

Eye Contact

Rinse opened eye for several minutes under

running water. Get medical attention if irritation

develops and persists.[1][2][3]

First Aid Response Workflow

Exposure to Alfuzosin-d6 Occurs

Identify Route of Exposure

Ingestion

Ingestion

Inhalation

Inhalation

Skin Contact

Skin

Eye Contact

Eye

Rinse mouth
Do NOT induce vomiting Move to fresh air Wash with soap and water Rinse eyes with water for several minutes

Seek Medical Attention
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Click to download full resolution via product page

Caption: First aid response workflow for Alfuzosin-d6 exposure.

Accidental Release Measures
In the event of a spill, follow these procedures to ensure safety and proper cleanup.

Personal Precautions: Wear appropriate personal protective equipment, including respiratory

protection, gloves, and eye protection.[4][5] Keep unnecessary personnel away.[4]

Environmental Precautions: Do not allow the substance to enter sewers, surface water, or

ground water.[1][2]

Methods for Cleaning Up: For powdered material, use a vacuum cleaner or moisten the dust

with water before collecting it with a shovel or broom.[4] Collect the material in a sealed

container for disposal.[4]

Spill Response Procedure
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Alfuzosin-d6 Spill Occurs

Evacuate non-essential personnel

Don appropriate PPE
(respirator, gloves, goggles)

Prevent entry into drains and waterways

Clean up spill using a vacuum or by moistening
 and sweeping into a container

Seal container and dispose of as hazardous waste

Decontaminate the area and equipment

Click to download full resolution via product page

Caption: Spill response procedure for Alfuzosin-d6.

Firefighting Measures
Suitable Extinguishing Media: Use fire extinguishing methods suitable for the surrounding

conditions, such as water spray, CO2, dry chemical, or alcohol-resistant foam.[1][4]
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Special Hazards: Formation of toxic gases is possible during heating or in case of fire.[1]

Emits toxic fumes under fire conditions.[3][4]

Protective Equipment: Wear a self-contained breathing apparatus and full protective clothing

in case of fire.[1][4]

Physical and Chemical Properties
Table 5: Physical and Chemical Properties of Alfuzosin Hydrochloride

Property Value

CAS Number 81403-68-1[1][2]

Molecular Formula C19H28ClN5O4[5]

Molecular Weight 425.91 g/mol [5]

Appearance Solid

Protein Binding 82% to 90%[4]

Stability and Reactivity
Reactivity: No dangerous reactions are known under normal conditions of use.[3]

Chemical Stability: The material is stable under normal conditions.[3]

Conditions to Avoid: Heat.[1]

Incompatible Materials: Strong oxidizing agents.[1][3]

Hazardous Decomposition Products: Formation of toxic gases is possible during heating or

in case of fire, including nitrogen oxides (NOx) and hydrogen chloride (HCl).[1][3]

This guide is intended for informational purposes for trained professionals. Always refer to the

specific Safety Data Sheet (SDS) provided by the manufacturer for the most current and

detailed information.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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